Cas no 1226234-97-4 (2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1226234-97-4
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 5759831
• PubChem ID: 79018548
• Update Time: 2025-05-20

2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1866994
• 1226234-97-4
• AKOS017554165
• 2-(5-fluoro-2-methoxyphenyl)-3-methylbutanoic acid
• 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H15FO3/c1-7(2)11(12(14)15)9-6-8(13)4-5-10(9)16-3/h4-7,11H,1-3H3,(H,14,15)
• InChI Key： DNECAPHSBPQFGB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C(=O)O)C(C)C)OC

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1226234-97-4)

2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1226234-97-4) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methoxy substitution pattern, has garnered attention due to its structural similarity to bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

The molecular structure of 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid features a branched aliphatic chain attached to a substituted phenyl ring, enhancing its lipophilicity and bioavailability. This property makes it a candidate for optimizing pharmacokinetic profiles in lead compound development. Recent studies highlight its role as a potential intermediate in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs), aligning with the growing demand for safer anti-inflammatory agents.

In the context of green chemistry, CAS No. 1226234-97-4 has been investigated for its compatibility with eco-friendly synthetic routes. With sustainability being a hot topic, researchers are focusing on reducing waste and energy consumption during its production. This aligns with the European Green Deal and global initiatives promoting sustainable chemical manufacturing.

Another area of interest is the compound’s potential in precision agriculture. The fluoro and methoxy functional groups may contribute to herbicidal or fungicidal activity, addressing the need for novel crop protection agents amid rising resistance to conventional pesticides. This application resonates with the food security discourse, as farmers seek innovative solutions to ensure yield stability.

From a computational chemistry perspective, 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid serves as a model for studying structure-activity relationships (SAR). Machine learning algorithms are being employed to predict its interactions with biological targets, a trend driven by the integration of AI in drug discovery. Such advancements are frequently searched by professionals exploring cheminformatics tools.

Quality control of CAS No. 1226234-97-4 is critical, given its pharmaceutical relevance. Analytical techniques like HPLC and LC-MS are commonly used to verify purity, a topic often queried in laboratory forums. Regulatory compliance, including REACH and ICH guidelines, further underscores its importance in industrial applications.

In summary, 2-(5-Fluoro-2-methoxyphenyl)-3-methylbutanoic acid represents a versatile compound bridging multiple scientific domains. Its exploration reflects broader trends such as sustainable synthesis, AI-driven research, and agricultural innovation, making it a subject of ongoing scientific and commercial interest.